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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation of the molecular weight of Stigmasterol-d6, a
deuterated isotopologue of Stigmasterol. The information is presented in a clear and structured
format to facilitate its use in research and development settings.

Molecular Formula Determination

Stigmasterol is a well-characterized phytosterol with the molecular formula C29H4sO.[1][2][3][4]
The "-d6" designation in Stigmasterol-d6 signifies that six hydrogen (H) atoms within the
molecule have been substituted with six deuterium (D) atoms. Deuterium is a stable isotope of
hydrogen containing one proton and one neutron.[5] This isotopic substitution is a common
practice in drug metabolism studies, quantitative mass spectrometry, and as internal standards
in analytical chemistry.

The resulting molecular formula for Stigmasterol-d6 is therefore C29H42D60.

Calculation of Molecular Weight
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The molecular weight is calculated by summing the atomic weights of each atom in the
molecular formula. The standard atomic weights for the relevant elements are presented in the

table below.
Element Symbol Atomic Weight (amu)
Carbon C 12.011
Hydrogen H 1.008
Deuterium D 2.014
Oxygen O 15.999

The molecular weight of Stigmasterol-d6 is calculated as follows:

Atomic Weight

Element Number of Atoms Total Mass (amu)
(amu)

Carbon (C) 29 12.011 348.319

Hydrogen (H) 42 1.008 42.336

Deuterium (D) 6 2.014 12.084

Oxygen (O) 1 15.999 15.999

Total Molecular
Weight

418.738

Therefore, the molecular weight of Stigmasterol-d6 is 418.738 g/mol .

Experimental Protocols and Visualizations

The determination of a compound's molecular weight is a theoretical calculation based on its
molecular formula and the atomic weights of its constituent elements. As such, experimental
protocols for its determination (e.g., mass spectrometry) are not within the scope of this
document.
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Similarly, the request for diagrams of signaling pathways, experimental workflows, or logical
relationships using Graphviz is not applicable to the calculation of a molecular weight. These
visualization tools are typically employed to represent complex biological processes or
experimental procedures, neither of which pertains to the subject of this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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